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Compound of Interest

Compound Name: Cobalt diperchlorate

Cat. No.: B082523 Get Quote

An In-depth Technical Guide to Cobalt Diperchlorate Hexahydrate

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physical and chemical

properties of cobalt diperchlorate hexahydrate, Co(ClO₄)₂·6H₂O. The information is curated

for professionals in research and development, with a focus on presenting clear, quantitative

data and outlining relevant experimental methodologies.

Physical Properties
Cobalt diperchlorate hexahydrate is an inorganic compound that appears as dark-red,

hygroscopic crystals.[1] It is characterized by its high solubility in water and other polar

solvents.[2][3]

Table 1: Quantitative Physical Properties of Cobalt Diperchlorate Hexahydrate
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Property Value

Molecular Formula Co(ClO₄)₂·6H₂O

Molecular Weight 365.93 g/mol [3][4]

Appearance Dark-red crystals or crystalline powder[1][2]

Density 3.33 g/cm³[1]

Melting Point Decomposes at 170 °C (338 °F; 443 K)[1][3]

Solubility in Water 113 g/100 mL at 25 °C[1]

Solubility in Other Solvents Very soluble in acetone and ethanol[3]

Crystal Structure

Orthorhombic, consisting of isolated

[Co(H₂O)₆]²⁺ octahedrons and perchlorate

anions[1]

Lattice Constants a = 7.76 Å, b = 13.44 Å, c = 5.20 Å[1]

Chemical Properties
Cobalt diperchlorate hexahydrate is a strong oxidizing agent and requires careful handling,

especially when in contact with combustible or organic materials.[5] It is stable under ambient

conditions but is hygroscopic and will absorb moisture from the air.[5][6]

Table 2: Chemical and Safety Properties of Cobalt Diperchlorate Hexahydrate
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Property Description

Stability
Hygroscopic; stable under normal conditions but

can absorb moisture from the air.[5][6]

Reactivity
Strong oxidizer.[5] Contact with combustible

materials may cause fire.[5]

Incompatible Materials
Reducing agents, strong reducing agents, and

combustible materials.[5]

Hazardous Decomposition

Upon heating, it decomposes to form

cobalt(II,III) oxide.[1] Hazardous decomposition

can also produce hydrogen chloride and other

cobalt oxides.[5]

Hazard Class 5.1 (Oxidizer)[5]

Experimental Protocols
Synthesis of Cobalt Diperchlorate Hexahydrate
The synthesis of cobalt diperchlorate hexahydrate is typically achieved through the reaction

of a cobalt(II) salt, such as cobalt(II) carbonate, with perchloric acid.

Methodology:

Reaction: Cobalt(II) carbonate is slowly added to a solution of perchloric acid. The reaction

proceeds with the evolution of carbon dioxide gas.

CoCO₃ + 2 HClO₄ → Co(ClO₄)₂ + H₂O + CO₂[1]

Evaporation: The resulting solution is carefully heated to evaporate the solvent.

Crystallization: As the solution becomes more concentrated, dark-red crystals of cobalt
diperchlorate hexahydrate will form.

Isolation: The crystals are then isolated from the solution by filtration and dried.
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Synthesis Workflow for Cobalt Diperchlorate Hexahydrate

Thermal Decomposition Analysis
The thermal stability of cobalt diperchlorate hexahydrate can be investigated using

thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). It is important to

note that heating the hexahydrate does not yield the anhydrous form; instead, it leads to

decomposition.[1]

Methodology:

Sample Preparation: A small, accurately weighed sample of Co(ClO₄)₂·6H₂O is placed in an

inert crucible (e.g., alumina).
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TGA/DSC Analysis: The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at

a constant heating rate (e.g., 10 °C/min).

Data Collection: The weight loss (TGA) and heat flow (DSC) are recorded as a function of

temperature.

Analysis: The data reveals the temperature at which dehydration and subsequent

decomposition occur. The decomposition of the hexahydrate begins around 170 °C, leading

to the formation of cobalt oxides.[1]
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Thermal Decomposition Pathway

Handling and Storage
Due to its chemical properties, specific precautions are necessary when handling and storing

cobalt diperchlorate hexahydrate.

Hygroscopicity: The compound readily absorbs moisture from the air.[5][6] Therefore, it

should be stored in a tightly sealed container under an inert atmosphere.[5]
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Oxidizing Nature: As a strong oxidizer, it must be kept away from combustible materials,

reducing agents, and sources of heat or ignition to prevent fire.[5]

Personal Protective Equipment (PPE): Appropriate PPE, including gloves, safety glasses,

and a lab coat, should be worn at all times. Work should be conducted in a well-ventilated

area or fume hood.[5]
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Relationship Between Properties and Handling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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